Cas no 434-05-9 (Metenolone acetate)

• Product Name: Metenolone acetate
• CAS No: 434-05-9
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• MDL: MFCD00864181
• CID: 37372
• PubChem ID: 252372
• Update Time: 2025-06-15

Metenolone acetate Chemical and Physical Properties

Names and Identifiers

• Methenolone acetate
• 17b-Hydroxy-1-methyl-5alpha-androst-1-en-3-one acetate
• Primobolan
• Methenolone (acetate)
• metenolone acetate
• Methenolone acetat
• Nibal
• Methenolone acetate [USAN]
• W75590VPKQ
• SH 567
• Methenolone acetate (USAN)
• Primonabol
• Premobolan
• Primobolone
• SQ 16496
• Methenolone 17-acetate
• SH 567a
• Testosterone, 1-
• Testosterone, 1-dehydro-4,5alpha-dihydr
• Testosterone, 1-dehydro-4,5alpha-dihydro-1-methyl-, acetate
• A826271
• W-106232
• Methenolone acetate 100 microg/mL in Methanol
• D01375
• Q27292427
• [(5S,8R,9S,10S,13S,14S,17S)-1,10,13-trimethyl-3-oxo-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• AS-57218
• NSC-74226
• EINECS 207-097-0
• Androst-1-en-3-one, 17-(acetyloxy)-1-methyl-, (5alpha,17beta)-
• CHEMBL2106880
• SCHEMBL1181725
• Androst-1-en-3-one, 17-(acetyloxy)-1-methyl-, (5a,17b)-
• NCGC00484057-01
• Metenolone acetate, 1mg/ml in Isopropanol
• CS-4517
• Oral primobolan
• AKOS015895244
• SQ-16496
• CHEBI:31828
• 5-alpha-ANDROST-1-EN-3-ONE, 17-beta-HYDROXY-1-METHYL-, ACETATE
• SH-567
• 17.beta.-Hydroxy-1-methyl-5.alpha.-androst-1-en-3-one acetate
• 17-beta-Hydroxy-1-methyl-5-alpha-androst-1-en-3-one acetate
• 5alpha-Androst-1-en-3-one, 17beta-hydroxy-1-methyl-, acetate
• UNII-W75590VPKQ
• METENOLONE ACETATE [MART.]
• NSC74226
• 5.alpha.-Androst-1-en-3-one, acetate
• NSC 74226
• Metenolone acetate (JP17)
• HY-A0094B
• Testosterone,5.alpha.-dihydro-1-methyl-, acetate
• DTXSID40963004
• Primobolan (TN)
• C15804
• METENOLONE ACETATE [JAN]
• Androst-1-en-3-one, 17-(acetyloxy)-1-methyl-, (5.alpha.,17.beta.)-
• METHENOLONE 17-ACETATE [MI]
• NS00002106
• METENOLONE ACETATE [WHO-DD]
• 17beta-Hydroxy-1-methyl-5alpha-androst-1-en-3-one acetate
• SO 16496
• Androst-1-en-3-one, 17-(acetyloxy)-1-methyl-, (5-alpha,17-beta)-
• 434-05-9
• 5.alpha.-Androst-1-en-3-one, 17.beta.-hydroxy-1-methyl-, acetate
• Androst-1-en-3-one, 17-(acetyloxy)-1-methyl-, (5-alpha,17-beta)-(9CI)
• Testosterone, 1-dehydro-4,5.alpha.-dihydro-1-methyl-, acetate
• METENOLONE ACETATE (MART.)
• Metenolone acetate

• MDL： MFCD00864181
• Inchi： 1S/C22H32O3/c1-13-11-16(24)12-15-5-6-17-18-7-8-20(25-14(2)23)21(18,3)10-9-19(17)22(13,15)4/h11,15,17-20H,5-10,12H2,1-4H3/t15-,17-,18-,19-,20-,21-,22-/m0/s1
• InChI Key： PGAUJQOPTMSERF-QWQRBHLCSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C(C)=CC(C[C@@H]3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 344.23500
• Monoisotopic Mass: 344.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 4.4

Experimental Properties

• Color/Form: Powder
• Density: 1.0906 (rough estimate)
• Melting Point: 138-139°
• Boiling Point: 419.57°C (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 43.37000
• LogP: 4.69600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on Metenolone acetate

Comprehensive Guide to Metenolone Acetate (CAS No. 434-05-9): Benefits, Applications, and Research Insights

Metenolone acetate, also known by its CAS number 434-05-9, is a synthetic anabolic-androgenic steroid (AAS) derived from dihydrotestosterone (DHT). This compound has garnered significant attention in the fields of performance enhancement, muscle growth, and medical therapeutics. Its unique chemical structure and pharmacological profile make it a subject of interest for researchers and athletes alike. In this article, we delve into the science behind Metenolone acetate, its mechanisms of action, and its potential benefits and risks.

One of the most frequently searched questions about Metenolone acetate is its role in bodybuilding and athletic performance. Unlike other steroids, Metenolone acetate is prized for its mild androgenic effects and pronounced anabolic properties. This makes it a popular choice for individuals seeking lean muscle gains without the excessive water retention or side effects commonly associated with stronger AAS. Users often report improved strength and endurance, making it a staple in many bulking cycles.

Another hot topic surrounding Metenolone acetate is its potential medical applications. Historically, it has been used to treat conditions like anemia and muscle wasting diseases due to its ability to stimulate red blood cell production and protein synthesis. Recent studies have explored its efficacy in managing cachexia (wasting syndrome) in patients with chronic illnesses. However, it’s crucial to note that the use of Metenolone acetate for medical purposes should always be supervised by a healthcare professional.

The pharmacokinetics of Metenolone acetate also merits discussion. As an acetate ester, it exhibits a relatively short half-life, requiring more frequent administration compared to its enanthate counterpart. This characteristic influences its dosage protocols and cycle lengths, which are common queries among users. Proper post-cycle therapy (PCT) is often recommended to restore natural hormone levels after use.

In the realm of research chemicals, Metenolone acetate is frequently compared to other AAS like Dianabol or Deca Durabolin. While it may not offer the same rapid gains as some alternatives, its lower estrogenic activity and reduced risk of gynecomastia make it a safer option for many. This balance between efficacy and safety is a key reason for its enduring popularity.

From a synthesis and chemistry perspective, Metenolone acetate (CAS No. 434-05-9) is a fascinating compound. Its molecular structure includes a 1-methyl group, which enhances its anabolic potency while minimizing androgenic side effects. This modification is a focal point for researchers studying steroid design and hormone optimization.

Legal and regulatory considerations are another critical aspect of Metenolone acetate. While it is not classified as a controlled substance in all jurisdictions, its status varies globally. Users and researchers must stay informed about local laws to avoid legal complications. Additionally, the rise of anti-doping regulations in sports has placed Metenolone acetate on the radar of many athletic organizations.

Finally, the future of Metenolone acetate lies in ongoing scientific research. Emerging studies are investigating its potential in rehabilitation medicine and age-related muscle loss. As our understanding of its mechanisms deepens, new applications may emerge, further solidifying its place in both clinical and performance settings.

In summary, Metenolone acetate (CAS No. 434-05-9) is a versatile compound with a rich history and promising future. Whether you’re a researcher, athlete, or medical professional, understanding its properties and applications is essential for making informed decisions. Always prioritize safety and legality when exploring its use.